N-[2-(3,4-dimethoxyphenyl)ethyl]-2-(6-oxo-3-phenyl-1(6H)-pyridazinyl)acetamide

• IUPAC Name: N-[2-(3,4-dimethoxyphenyl)ethyl]-2-(6-oxo-3-phenylpyridazin-1-yl)acetamide
• InChI: InChI=1S/C22H23N3O4/c1-28-19-10-8-16(14-20(19)29-2)12-13-23-21(26)15-25-22(27)11-9-18(24-25)17-6-4-3-5-7-17/h3-11,14H,12-13,15H2,1-2H3,(H,23,26)
• InChI Key: YPBDXSHZOJPSBR-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCNC(=O)CN2C(=O)C=CC(=N2)C3=CC=CC=C3)OC
• Molecular Formula: C22H23N3O4
• Molecular Weight: 393.4 g/mol

Description

N-[2-(3,4-dimethoxyphenyl)ethyl]-2-(6-oxo-3-phenyl-1(6H)-pyridazinyl)acetamide, also known as DPA-714, is a small molecule that has been extensively studied for its potential as a diagnostic and therapeutic agent in various diseases. It belongs to the class of translocator protein ligands, which are used to image and modulate neuroinflammation.

Scientific Research Applications

Synthesis and Molecular Structure

The synthesis and structural elucidation of related compounds highlight the diverse chemical strategies employed to create molecules with potential therapeutic applications. For example, Sharma et al. (2018) described the synthesis of N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide, showcasing its anticancer activity through in silico modeling targeting the VEGFr receptor. The compound crystallizes in the orthorhombic crystal system, indicating its stable and distinct molecular structure (Sharma et al., 2018).

Anticancer Properties

The compound's derivatives have been investigated for their anticancer properties. For instance, Chikaoka et al. (2003) explored Mn(III)/Cu(II)-mediated oxidative radical cyclization of alpha-(Methylthio)acetamides leading to erythrinanes, a method that could be applied to the formal synthesis of naturally occurring Erythrina alkaloids with potential anticancer activity (Chikaoka et al., 2003).

Antimicrobial and Anti-inflammatory Activities

Research has also been conducted on the antimicrobial and anti-inflammatory activities of acetamide derivatives. Hossan et al. (2012) synthesized a series of compounds showing good antibacterial and antifungal activities, comparable to standard drugs like streptomycin and fusidic acid. This suggests potential applications of these compounds in treating infections and inflammation (Hossan et al., 2012).

Antioxidant Activity

The potential of these compounds in antioxidant applications has also been examined. Kuznetsova et al. (2021) conducted a detailed conformational analysis, revealing the preferred conformers of the molecules, which are stabilized by various intramolecular hydrogen contacts. These structural insights contribute to understanding the antioxidant properties of these molecules (Kuznetsova et al., 2021).